N-{[(3-acetylphenyl)amino]carbonothioyl}-2-(4-methylphenoxy)acetamide

• IUPAC Name: N-[(3-acetylphenyl)carbamothioyl]-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C18H18N2O3S/c1-12-6-8-16(9-7-12)23-11-17(22)20-18(24)19-15-5-3-4-14(10-15)13(2)21/h3-10H,11H2,1-2H3,(H2,19,20,22,24)
• InChI Key: LJAUQBYMVFDWPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NC(=S)NC2=CC=CC(=C2)C(=O)C
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

N-{[(3-acetylphenyl)amino]carbonothioyl}-2-(4-methylphenoxy)acetamide, also known as compound A, is a synthetic compound that has gained interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-{[(3-acetylphenyl)amino]carbonothioyl}-2-(4-methylphenoxy)acetamide is not fully understood. However, it has been suggested that it inhibits the activity of various enzymes such as acetylcholinesterase, tyrosinase, and carbonic anhydrase, which are involved in various physiological processes.
Biochemical and Physiological Effects
N-{[(3-acetylphenyl)amino]carbonothioyl}-2-(4-methylphenoxy)acetamide has been shown to have various biochemical and physiological effects. In cancer cells, it induces apoptosis by activating caspase-3 and inhibiting the expression of anti-apoptotic proteins. It also inhibits angiogenesis by inhibiting the expression of vascular endothelial growth factor (VEGF) and its receptor (VEGFR). In Alzheimer's disease, it inhibits the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and learning. In Parkinson's disease, it inhibits the activity of tyrosinase, which is involved in the synthesis of dopamine, a neurotransmitter that is important for movement control. In diabetes, it inhibits the activity of carbonic anhydrase, which is involved in the regulation of glucose metabolism.

Advantages and Limitations for Lab Experiments

N-{[(3-acetylphenyl)amino]carbonothioyl}-2-(4-methylphenoxy)acetamide has several advantages for lab experiments. It is a synthetic N-{[(3-acetylphenyl)amino]carbonothioyl}-2-(4-methylphenoxy)acetamide, which means that it can be easily synthesized in large quantities. It also has a high purity, which makes it suitable for various analytical techniques such as NMR spectroscopy and mass spectrometry. However, it also has some limitations. It is a relatively new N-{[(3-acetylphenyl)amino]carbonothioyl}-2-(4-methylphenoxy)acetamide, which means that there is limited information available on its properties and applications. It also has a complex synthesis method, which requires several steps and reagents.

Future Directions

There are several future directions for the study of N-{[(3-acetylphenyl)amino]carbonothioyl}-2-(4-methylphenoxy)acetamide. One direction is to study its potential applications in other fields such as agriculture, food science, and environmental science. Another direction is to study its mechanism of action in more detail, to better understand its effects on various enzymes and physiological processes. Additionally, further studies are needed to investigate its potential as a drug candidate for the treatment of various diseases.

Synthesis Methods

N-{[(3-acetylphenyl)amino]carbonothioyl}-2-(4-methylphenoxy)acetamide can be synthesized using a multi-step process. The first step involves the reaction of 3-acetylphenyl isothiocyanate with 4-methylphenol to form N-{[(3-acetylphenyl)amino]carbonothioyl}-4-methylphenol. The second step involves the reaction of N-{[(3-acetylphenyl)amino]carbonothioyl}-4-methylphenol with chloroacetic acid to form N-{[(3-acetylphenyl)amino]carbonothioyl}-2-(4-methylphenoxy)acetamide.

Scientific Research Applications

N-{[(3-acetylphenyl)amino]carbonothioyl}-2-(4-methylphenoxy)acetamide has been studied for its potential applications in various fields such as cancer research, drug discovery, and material science. In cancer research, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In drug discovery, it has been studied as a potential drug candidate for the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and diabetes. In material science, it has been studied for its potential applications in organic electronics, due to its high charge carrier mobility.